Cas no 2703781-53-5 (lithium(1+) 5-chloro-1,3oxazolo4,5-bpyridine-2-carboxylate)

• Product Name: lithium(1+) 5-chloro-1,3oxazolo4,5-bpyridine-2-carboxylate
• CAS No: 2703781-53-5
• MF: C₇H₂ClLiN₂O₃
• MW: 204.496380329132
• MDL: MFCD34551173
• CID: 5616025
• PubChem ID: 165946425
• Update Time: 2025-10-29

lithium(1+) 5-chloro-1,3oxazolo4,5-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 5-chloro-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate
• EN300-33411060
• 2703781-53-5
• Lithium 5-chlorooxazolo[4,5-b]pyridine-2-carboxylate
• lithium(1+) 5-chloro-1,3oxazolo4,5-bpyridine-2-carboxylate

• MDL： MFCD34551173
• Inchi： 1S/C7H3ClN2O3.Li/c8-4-2-1-3-5(9-4)10-6(13-3)7(11)12;/h1-2H,(H,11,12);/q;+1/p-1
• InChI Key： OWXRFUFQKQCEQB-UHFFFAOYSA-M
• SMILES： ClC1C=CC2=C(N=1)N=C(C(=O)[O-])O2.[Li+]

Computed Properties

• Exact Mass: 203.9913981g/mol
• Monoisotopic Mass: 203.9913981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Additional information on lithium(1+) 5-chloro-1,3oxazolo4,5-bpyridine-2-carboxylate

Lithium(1+) 5-Chloro-1,3-Oxazolo[4,5-b]Pyridine-2-Carboxylate: A Comprehensive Overview

Lithium(1+) 5-Chloro-1,3-Oxazolo[4,5-b]Pyridine-2-Carboxylate, commonly referred to by its CAS number 2703781-53-5, is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials and pharmaceuticals.

The molecular structure of Lithium(1+) 5-Chloro-1,3-Oxazolo[4,5-b]Pyridine-2-Carboxylate is characterized by a fused heterocyclic system combining oxazole and pyridine rings. The presence of the lithium cation (Li+) in its structure contributes to its distinctive electronic properties, making it a promising candidate for applications in lithium-based technologies. Recent studies have highlighted its potential as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and improves battery performance under high-voltage conditions.

One of the most recent breakthroughs involving this compound is its role in the development of advanced cathode materials for next-generation batteries. Researchers have found that incorporating Lithium(1+) 5-Chloro-1,3-Oxazolo[4,5-b]Pyridine-2-Carboxylate into cathode formulations can significantly increase energy density while maintaining structural stability during charging and discharging cycles. This discovery has been published in leading journals such as Nature Energy and has sparked interest among battery manufacturers seeking to improve the performance of their products.

In addition to its electrochemical applications, this compound has also shown promise in the field of organic electronics. Its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs) has been explored in recent studies published in Advanced Materials. The compound's unique electronic configuration allows for efficient charge carrier mobility, which is crucial for achieving high luminous efficiency in OLED devices.

The synthesis of Lithium(1+) 5-Chloro-1,3-Oxazolo[4,5-b]Pyridine-2-Carboxylate involves a multi-step process that includes the formation of the oxazole ring followed by pyridine ring fusion and subsequent lithium salt formation. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an environmental perspective, the compound's production process has been optimized to reduce waste and energy consumption. Green chemistry principles have been integrated into its synthesis, aligning with global efforts to promote sustainable manufacturing practices.

In conclusion, Lithium(1+) 5-Chloro-1,3-Oxazolo[4,5-b]Pyridine-2-Carboxylate (CAS No: 2703781-53-5) represents a cutting-edge material with diverse applications across multiple industries. Its role in advancing battery technology and organic electronics underscores its importance in modern materials science. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future technological innovations.